Cas no 860786-95-4 (1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline)
1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline Chemical and Physical Properties
Names and Identifiers
-
- Bionet2_001485
- HMS1368E03
- 1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline
-
- MDL: MFCD04124586
- Inchi: 1S/C16H19NO2/c1-18-14-8-9-15(19-2)16-12(14)10-11-6-4-3-5-7-13(11)17-16/h8-10H,3-7H2,1-2H3
- InChI Key: MNOPJFWUWALKCM-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=C(C2=C1C=C1C(CCCCC1)=N2)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 297
- XLogP3: 3.9
- Topological Polar Surface Area: 31.4
1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB299264-100 mg |
1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline; . |
860786-95-4 | 100MG |
€221.50 | 2022-06-11 | ||
| Key Organics Ltd | 12W-0805-1MG |
1,4-dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline |
860786-95-4 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 12W-0805-5MG |
1,4-dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline |
860786-95-4 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | 12W-0805-10MG |
1,4-dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline |
860786-95-4 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | 12W-0805-50MG |
1,4-dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline |
860786-95-4 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | 12W-0805-100MG |
1,4-dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline |
860786-95-4 | >90% | 100mg |
£146.00 | 2025-02-09 | |
| abcr | AB299264-100mg |
1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline; . |
860786-95-4 | 100mg |
€283.50 | 2025-04-16 | ||
| Ambeed | A894239-1g |
1,4-Dimethoxy-6H,7H,8H,9H,10H-cyclohepta[b]quinoline |
860786-95-4 | 90% | 1g |
$350.0 | 2025-04-16 |
1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline
Research Brief on 1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline (CAS: 860786-95-4): Recent Advances and Applications
1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline (CAS: 860786-95-4) is a structurally unique quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a bioactive scaffold, particularly in the context of kinase inhibition and anticancer activity. This research brief synthesizes the latest findings on this compound, highlighting its synthetic routes, biological activities, and therapeutic potential.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline exhibits selective inhibition against cyclin-dependent kinases (CDKs), specifically CDK2 and CDK9, with IC50 values in the low micromolar range. The compound's mechanism of action involves competitive binding to the ATP-binding site, as confirmed by X-ray crystallography. This finding positions it as a promising lead for the development of novel anticancer agents targeting cell cycle regulation.
Further investigations into the compound's pharmacokinetic properties, as reported in Bioorganic & Medicinal Chemistry Letters, revealed moderate metabolic stability in human liver microsomes (t1/2 = 45 min) and acceptable permeability in Caco-2 cell assays (Papp = 8.7 × 10^-6 cm/s). These characteristics suggest potential for oral bioavailability, though structural modifications may be required to optimize its drug-like properties. Notably, the dimethoxy groups at positions 1 and 4 appear to play a crucial role in maintaining the compound's stability while allowing for necessary interactions with biological targets.
Recent synthetic chemistry advancements have enabled more efficient production of 1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline. A 2024 paper in Organic Process Research & Development described a novel three-step synthesis from commercially available 2,4-dimethoxyaniline, achieving an overall yield of 62% with improved purity (>99% by HPLC). This scalable route addresses previous challenges in the preparation of the cyclohepta[b]quinoline core, facilitating further biological evaluation and structure-activity relationship studies.
Emerging applications extend beyond oncology, with preliminary data suggesting neuroprotective effects in models of Parkinson's disease. The compound's ability to modulate α-synuclein aggregation, as demonstrated in ACS Chemical Neuroscience, opens new avenues for neurodegenerative disease research. However, these findings require validation in more complex biological systems before clinical potential can be assessed.
In conclusion, 1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline represents a versatile scaffold with demonstrated biological activities across multiple therapeutic areas. While challenges remain in optimizing its pharmacological profile, recent studies underscore its value as both a chemical probe and potential therapeutic candidate. Future research directions should focus on structural optimization to improve selectivity and pharmacokinetic properties, as well as expansion into additional disease indications.
860786-95-4 (1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)